Cas no 6640-90-0 (4-tert-butyl-2-[(cyclohexylamino)methyl]-6-methylphenol)

• Product Name: 4-tert-butyl-2-[(cyclohexylamino)methyl]-6-methylphenol
• CAS No: 6640-90-0
• MF: C₁₈H₂₉NO
• MW: 275.428965330124
• CID: 1709836
• PubChem ID: 241059
• Update Time: 2025-06-11

4-tert-butyl-2-[(cyclohexylamino)methyl]-6-methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-2-[(cyclohexylamino)methyl]-6-methylphenol
• AC1Q79IV
• CTK5C4643
• NCIStruc1_000477
• AC1L66J7
• NSC48160
• 4-tert-Butyl-2-cyclohexylaminomethyl-6-methyl-phenol
• NCIStruc2_000423
• 4-tert-butyl-2-((cyclohexylamino)methyl)-6-methylphenol
• NCI60_004141
• CCG-37715
• NCGC00013587-02
• CHEMBL1399994
• NSC-48160
• HY-156328
• 6640-90-0
• NCI48160
• GLXC-01584
• TBMMP
• DA-49759
• DTXSID00286882
• NCGC00013587
• CS-0899029
• NSC 48160
• NCGC00096700-01

• Inchi： 1S/C18H29NO/c1-13-10-15(18(2,3)4)11-14(17(13)20)12-19-16-8-6-5-7-9-16/h10-11,16,19-20H,5-9,12H2,1-4H3
• InChI Key： DVMJYVSFWOSELO-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC(=CC=1CNC1CCCCC1)C(C)(C)C

Computed Properties

• Exact Mass: 275.225
• Monoisotopic Mass: 275.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1
• Boiling Point: 387.3°C at 760 mmHg
• Flash Point: 67.2°C
• Refractive Index: 1.538

Additional information on 4-tert-butyl-2-[(cyclohexylamino)methyl]-6-methylphenol

Comprehensive Overview of 4-tert-butyl-2-[(cyclohexylamino)methyl]-6-methylphenol (CAS No. 6640-90-0): Properties, Applications, and Innovations

4-tert-butyl-2-[(cyclohexylamino)methyl]-6-methylphenol (CAS No. 6640-90-0) is a specialized phenolic compound with a unique molecular structure, combining a tert-butyl group, a methylphenol backbone, and a cyclohexylamino moiety. This configuration grants it distinct chemical properties, making it valuable in industries such as polymer stabilization, material science, and specialty chemistry. Researchers and manufacturers increasingly focus on its antioxidant capabilities and thermal stability, aligning with the growing demand for high-performance additives in sustainable materials.

In recent years, the compound has gained attention due to its potential role in green chemistry initiatives. As industries shift toward eco-friendly solutions, 4-tert-butyl-2-[(cyclohexylamino)methyl]-6-methylphenol is being explored for its compatibility with biodegradable polymers and reduced environmental impact. Searches for "phenolic antioxidants in sustainable materials" or "CAS 6640-90-0 applications" reflect this trend, highlighting its relevance in cutting-edge research.

The synthesis of 4-tert-butyl-2-[(cyclohexylamino)methyl]-6-methylphenol involves multi-step reactions, including alkylation and aminomethylation, to achieve high purity. Its sterically hindered phenol structure contributes to its effectiveness as a radical scavenger, delaying degradation in polymers exposed to heat or UV radiation. This property is critical for applications like plastic packaging and automotive components, where durability is paramount.

From an industrial perspective, the compound’s low volatility and compatibility with synthetic resins make it a preferred choice for high-temperature processing. Innovations in nanocomposite materials have further expanded its utility, with studies investigating its synergy with nanoparticles to enhance mechanical properties. Frequently asked questions, such as "How does 4-tert-butyl-2-[(cyclohexylamino)methyl]-6-methylphenol improve polymer lifespan?", underscore its practical significance.

Safety and regulatory compliance are also key considerations. While not classified as hazardous, proper handling guidelines emphasize storage in cool, dry environments to maintain stability. Analytical techniques like HPLC and GC-MS are routinely employed to verify its purity, ensuring consistency for industrial use. The compound’s toxicological profile remains a topic of ongoing research, particularly in consumer-facing applications.

Looking ahead, 4-tert-butyl-2-[(cyclohexylamino)methyl]-6-methylphenol is poised to play a pivotal role in advancing smart materials and circular economy models. Its adaptability to emerging technologies, such as 3D printing filaments and recyclable polymers, positions it as a versatile tool for engineers and chemists. As sustainability drives innovation, this compound exemplifies how traditional chemistry can evolve to meet modern challenges.